N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide

• Molecular Formula: C17H14N6OS
• Molecular Weight: 350.4 g/mol
• IUPAC Name: N-[3-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]pyridine-3-carboxamide
• InChI: InChI=1S/C17H14N6OS/c1-2-14-20-21-17-23(14)22-16(25-17)11-5-3-7-13(9-11)19-15(24)12-6-4-8-18-10-12/h3-10H,2H2,1H3,(H,19,24)
• InChI Key: ISHVGPNACQSATE-UHFFFAOYSA-N
• SMILES: CCC1=NN=C2N1N=C(S2)C3=CC(=CC=C3)NC(=O)C4=CN=CC=C4

Description

N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide is a chemical compound that has gained attention in scientific research for its potential therapeutic applications. It is a derivative of nicotinamide and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide involves the inhibition of certain enzymes and signaling pathways that contribute to inflammation and oxidative stress. It has also been found to induce apoptosis in cancer cells and inhibit their proliferation.
Biochemical and Physiological Effects:
N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide has been shown to modulate the levels of various biomolecules such as cytokines, chemokines, and reactive oxygen species. It has also been found to alter the expression of genes involved in inflammation, oxidative stress, and cell cycle regulation.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide in laboratory experiments is its specificity towards certain enzymes and signaling pathways. This allows researchers to study the effects of inhibiting these targets without affecting other cellular processes. However, a limitation of using this compound is its potential toxicity and side effects, which must be carefully monitored.

Future Directions

There are several future directions for the study of N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide. One area of interest is its potential as a therapeutic agent for various inflammatory and oxidative stress-related diseases such as arthritis, diabetes, and neurodegenerative disorders. Another direction is the development of more specific and potent derivatives of this compound for use in laboratory experiments and potential clinical applications. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide.

Synthesis Methods

The synthesis of N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide involves the reaction of 3-ethyl-6-nitro[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole with 3-aminophenylnicotinamide in the presence of a reducing agent such as tin(II) chloride. The resulting product is then purified through recrystallization or chromatography.

Scientific Research Applications

N-[3-(3-ethyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)phenyl]nicotinamide has been studied for its potential therapeutic applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer properties.